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Cat. No.: B147389 Get Quote

Essential Safety and Handling Guide for
Aluminium Isopropoxide
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Aluminium isopropoxide, a flammable and moisture-sensitive solid. Adherence to

these procedures is critical to minimize risks and ensure a safe laboratory environment.

Immediate Safety Concerns
Aluminium isopropoxide is a flammable solid that reacts with moisture. It can cause serious

eye irritation and may irritate the skin and respiratory tract.[1][2][3][4] Key hazards include:

Flammability: Flammable solid that can be ignited by heat, sparks, or flames.[3][4][5] Vapors

may form explosive mixtures with air.

Reactivity: Reacts with water and moisture, which can generate flammable isopropanol and

aluminum hydroxide.[1][6][7] It is also incompatible with strong oxidizing agents, strong

acids, and halogens.[2]

Health Hazards: Causes serious eye irritation.[2][3] May cause skin irritation and respiratory

tract irritation.[2][8] Ingestion may be harmful.[2][8]
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Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Aluminium isopropoxide. It is crucial to inspect all PPE for integrity before use.

Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields conforming to

EN166 (EU) or NIOSH (US)

approved standards.[3][4]

To protect eyes from dust

particles and potential

splashes, which can cause

serious irritation.[1][2]

Skin Protection

Flame-retardant and antistatic

protective clothing.[3]

Neoprene or nitrile rubber

gloves.[5][8]

To prevent skin contact, which

can cause irritation.[1][2]

Flame-retardant clothing is

necessary due to the material's

flammability.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[2]

For high concentrations, a self-

contained breathing apparatus

is recommended.[1]

To prevent inhalation of dust,

which can irritate the

respiratory tract.[1][2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of Aluminium isopropoxide.

Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood with an average face

velocity of at least 100 feet per minute.[3]

Ensure an eyewash station and safety shower are readily accessible.[2]
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Remove all potential ignition sources, such as open flames, sparks, and hot surfaces.[2][3]

[4]

Use spark-proof tools and explosion-proof electrical equipment.[2][4]

Ground and bond containers and receiving equipment to prevent static discharge.[3][4]

Handling:

Handle under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent contact with

moisture.[3]

Avoid creating dust.[1][8]

Wear the appropriate PPE as detailed in the table above.

Keep the container tightly closed when not in use.[1][2][3]

Storage:

Store in a cool, dry, well-ventilated area away from heat and ignition sources.[1][2][3]

Keep containers tightly sealed to protect from moisture and air.[3]

Store away from incompatible materials such as acids and oxidizing agents.[2][3]

Disposal Plan
Proper disposal is a critical final step in the chemical handling process.

Waste Collection:

Collect waste Aluminium isopropoxide and any contaminated materials in a suitable,

closed, and properly labeled container.[3][5]

Disposal Procedure:

Dispose of chemical waste in accordance with all local, state, and federal regulations.[3][8]
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Do not dispose of waste into sewers or drains.[4][8]

Contaminated materials should be treated as hazardous waste.

Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1][2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1][2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[1][2][3]

Fire: Use dry chemical, carbon dioxide, or chemical foam to extinguish a fire.[2][3] Do not

use water.[8]
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Caption: Workflow for the safe handling and disposal of Aluminium isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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